Cas no 109817-10-9 (4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester)
109817-10-9 structure
Product Name:4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
CAS No:109817-10-9
MF:C11H12N4O2
MW:232.23858165741
CID:2886637
Update Time:2023-08-10
4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
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- 4-(5-methyl-tetrazol-1-yl)-benzoic acid ethyl ester
- ethyl 4-(5-methyl-1H-1,2,3,4-tetraazol-1-yl)benzoate
- 4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester
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- Inchi: 1S/C11H12N4O2/c1-3-17-11(16)9-4-6-10(7-5-9)15-8(2)12-13-14-15/h4-7H,3H2,1-2H3
- InChI Key: BHYSDQHEDVBUFW-UHFFFAOYSA-N
- SMILES: O(CC)C(C1C=CC(=CC=1)N1C(C)=NN=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 266
- XLogP3: 1.8
- Topological Polar Surface Area: 69.9
4-(5-Methyl-tetrazol-1-yl)-benzoic acid ethyl ester Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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